Cas no 1159-82-6 (5H-Dibenzo[a,d]cyclohepten-10-ol,5-[3-(dimethylamino)propylidene]-10,11-dihydro-)

• Product Name: 5H-Dibenzo[a,d]cyclohepten-10-ol,5-[3-(dimethylamino)propylidene]-10,11-dihydro-
• CAS No: 1159-82-6
• Molecular Formula: C₂₀H₂₃NO
• Molecular Weight: 293.40272
• CID: 175275
• PubChem ID: 6420900

5H-Dibenzo[a,d]cyclohepten-10-ol,5-[3-(dimethylamino)propylidene]-10,11-dihydro- Properties

Names and Identifiers

• 5H-Dibenzo[a,d]cyclohepten-10-ol,5-[3-(dimethylamino)propylidene]-10,11-dihydro-
• 10-Hydroxyamitriptyline
• (5Z)-5-[3-(dimethylamino)propylidene]-10,11-dihydro-5H-dibenzo[a,d][7]annulen-10-ol
• 5H-Dibenzo(a,d)cyclohepten-10-ol, 5-(3-(dimethylamino)propylidene)-10,11-dihydro-
• V05NFJ590Z
• SCHEMBL16938065
• GHWBJXOKAFHZAI-ATVHPVEESA-N
• 10-Hydroxyamitriptyline, (Z)-
• 1159-82-6
• (Z)-10-Hydroxyamitriptyline
• CIS-10-HYDROXYAMITRIPTYLINE
• Q27291365
• 5H-DIBENZO(A,D)CYCLOHEPTEN-10-OL, 5-(3-(DIMETHYLAMINO)PROPYLIDENE)-10,11-DIHYDRO-, (5Z)-
• 10-HYDROXYAMITRIPTYLINE, (Z)-(+/-)-
• (2Z)-2-[3-(dimethylamino)propylidene]tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaen-9-ol
• DTXSID10873787
• UNII-V05NFJ590Z
• UNII-O9152DHW61
• AKOS040754558
• 72402-20-1
• O9152DHW61
• 5H-Dibenzo(a,d)cyclohepten-10-ol, 5-(3-(dimethylamino)propylidene)-10,11-dihydro-, (Z)-
• NS00078025
• Z-10-Hydroxyamitriptyline
• (5EZ,10RS)-5-[3-(Dimethylamino)propylidene]-10,11-dihydro-5H-dibenzo[a,d][7]annulen-10-ol
• 5-[3-(dimethylamino)propylidene]-10,11-dihydro-5H-dibenzo[a,d]cyclohepten-10-ol
• AJ-190/13485014

• InChIKey： GHWBJXOKAFHZAI-ATVHPVEESA-N
• Inchi： InChI=1S/C20H23NO/c1-21(2)13-7-12-17-16-9-4-3-8-15(16)14-20(22)19-11-6-5-10-18(17)19/h3-6,8-12,20,22H,7,13-14H2,1-2H3/b17-12-
• SMILES： CN(CC/C=C1/C2=CC=CC=C2CC(O)C2=CC=CC=C/12)C

Computed Properties

• Exact Mass: 293.17809
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 293.177964
• Heavy Atom Count: 22
• Complexity: 389
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.5

Experimental Properties

• PSA: 23.47
• Refractive Index: 1.651
• Boiling Point: 453.3°Cat760mmHg
• Flash Point: 225.4°C
• Solubility: Very slightly soluble (0.47 g/l) (25 º C),
• Density: 1.151±0.06 g/cm3 (20 ºC 760 Torr),